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Chemical Properties & Solubility Data

Understanding the fundamental properties of Skepinone-L is the first step in planning your solution

preparation. The key data is summarized in the table below.

Property Specification / Value Source / Notes

CAS Number 1221485-83-1 [1]

Molecular
Formula

C24H21F2NO4 [1]

Molecular
Weight

425.42 g/mol [1]

Physical Form Powder [1]

Solubility in
DMSO

≥ 50 mg/mL (≥ 117.53 mM) Saturation point unknown; stock solution solvent

[1]

Solubility in
Water

< 0.1 mg/mL (practically

insoluble)

Aqueous working solutions require dilution from

DMSO stock [1]
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Recommended Protocol for Working Solution
Preparation

Based on its properties, Skepinone-L working solutions are typically prepared from a concentrated stock

solution in DMSO, which is then diluted into an aqueous buffer.

The following workflow outlines the core steps for preparing a Skepinone-L working solution.

Weigh Skepinone-L powder

Prepare concentrated stock solution in DMSO

Aliquot and store at -20°C

Thaw aliquot at room temperature

Vortex to ensure complete dissolution

Dilute into aqueous buffer for working solution

Use working solution immediately

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s543292?utm_src=pdf-body
https://www.smolecule.com/products/s543292?utm_src=pdf-body
https://www.smolecule.com/products/s543292?utm_src=pdf-body-img
https://www.smolecule.com/products/s543292?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Materials & Reagents

Skepinone-L powder [1]
High-Purity DMSO (anhydrous, cell culture grade if used for cellular assays)

Aqueous Buffer (e.g., PBS, cell culture medium) - must be compatible with the final application and
tolerate the final DMSO concentration.

Equipment: Analytical balance, microcentrifuge tubes, pipettes, vortex mixer, sonicator (optional).

Step-by-Step Procedure

Stock Solution Preparation: Weigh the desired mass of Skepinone-L powder and dissolve it in pure
DMSO to create a concentrated stock solution (e.g., 10-50 mM). Note: The supplier reports solubility

of at least 50 mg/mL (117.53 mM) in DMSO [1].
Aliquoting and Storage: Divide the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C in a desiccator to protect from moisture and
degradation [1].

Working Solution Preparation:
Thaw a stock aliquot at room temperature before use. Avoid repeated freeze-thaw cycles [1].

Briefly vortex the tube to ensure the solution is homogeneous and no material has precipitated.
Dilute the stock solution into your pre-warmed aqueous buffer or cell culture medium to achieve

the final working concentration. Gently mix by pipetting or inverting the tube.
Immediate Use: It is recommended to prepare and use the working solution on the same day for

optimal results and compound stability [1].

Critical Application Notes & Troubleshooting

Solubility Issues: If you encounter solubility problems when reconstituting dried-down material, the
supplier suggests dropwise addition of 50 mM ammonium hydroxide or concentrated phosphate-

buffered saline (2.5x PBS, pH 7.4) to bring the compound into solution [2].
DMSO Final Concentration: As a general rule, the final concentration of DMSO in cell-based assays

should not exceed 0.1-1.0% to minimize cytotoxicity. Calculate your dilutions accordingly.
Stability Considerations: While stock solutions can be stored for several months at -20°C, the

stability of Skepinone-L in aqueous working solutions over time has not been thoroughly
characterized, reinforcing the need for same-day preparation [1].
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This protocol is intended for research and development purposes only. It synthesizes specific supplier data

with standard laboratory practices for handling biochemical compounds. You should validate and optimize

this protocol within the context of your specific experimental system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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